N-cyclopentyl-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: N-cyclopentyl-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C17H22N2O2/c1-12-6-8-15(9-7-12)19-11-13(10-16(19)20)17(21)18-14-4-2-3-5-14/h6-9,13-14H,2-5,10-11H2,1H3,(H,18,21)
• InChI Key: OMSRVUFYZBOZAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3CCCC3
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

N-cyclopentyl-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide: is a synthetic organic compound with the molecular formula C17H22N2O2 This compound is characterized by a pyrrolidine ring substituted with a cyclopentyl group, a 4-methylphenyl group, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclopentyl-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving appropriate precursors such as 1,4-diketones and amines.

Substitution Reactions: The cyclopentyl and 4-methylphenyl groups are introduced through substitution reactions. These reactions often require the use of catalysts and specific reaction conditions to ensure the desired substitution pattern.

Carboxamide Formation: The carboxamide group is introduced through an amidation reaction, where an amine reacts with a carboxylic acid derivative (e.g., an ester or an acid chloride) under suitable conditions

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of robust catalysts to enhance reaction efficiency and yield .

Chemical Reactions Analysis

Types of Reactions

N-cyclopentyl-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert carbonyl groups to alcohols or amines.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reaction conditions and reagents used

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as halogens (e.g., chlorine, bromine) and organometallic compounds (e.g., Grignard reagents) are used for substitution reactions

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may yield alcohols or amines .

Scientific Research Applications

N-cyclopentyl-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals .

Mechanism of Action

The mechanism of action of N-cyclopentyl-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. This can lead to various biological effects, such as inhibition of microbial growth or induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

• N-cyclopentyl-1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxamide
• N-cyclopentyl-1-{[(3S)-1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]carbonyl}-4-piperidinecarboxamide

Uniqueness

N-cyclopentyl-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide is unique due to its specific substitution pattern and the presence of the carboxamide group. This structural uniqueness contributes to its distinct chemical and biological properties, making it a valuable compound for research and industrial applications .